Cas no 1040634-50-1 (1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040634-50-1
• MF: C₁₈H₂₁FN₄O₃
• MW: 360.382747411728
• CID: 6177088
• PubChem ID: 27376481
• Update Time: 2025-06-15

1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1-[(4-fluorophenyl)methyl]-N-(2-morpholin-4-ylethyl)-6-oxopyridazine-3-carboxamide
• AKOS024506670
• 1-(4-fluorobenzyl)-N-(2-morpholinoethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1040634-50-1
• VU0641821-1
• F5320-0195

• Inchi： 1S/C18H21FN4O3/c19-15-3-1-14(2-4-15)13-23-17(24)6-5-16(21-23)18(25)20-7-8-22-9-11-26-12-10-22/h1-6H,7-13H2,(H,20,25)
• InChI Key： YWCVFSSCYYWENM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C=CC(C(NCCN2CCOCC2)=O)=N1)=O

Computed Properties

• Exact Mass: 360.15976871g/mol
• Monoisotopic Mass: 360.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

Recent Advances in the Study of 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 1040634-50-1)

In recent years, the compound 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 1040634-50-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine core and morpholine substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These advancements are critical for the compound's potential transition from laboratory-scale production to industrial manufacturing, which is essential for further preclinical and clinical studies.

Biological evaluations of this compound have revealed its potent inhibitory effects on specific kinases and proteases, which are implicated in various disease pathways, including cancer and inflammatory disorders. In vitro studies have demonstrated its ability to selectively target and modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies. Furthermore, in vivo models have shown encouraging results in terms of bioavailability and pharmacokinetics, suggesting its suitability for oral administration.

One of the most notable findings in recent research is the compound's potential as a dual-action therapeutic agent. Preliminary data indicate that it not only inhibits target enzymes but also induces conformational changes in associated proteins, thereby disrupting pathogenic protein complexes. This dual mechanism of action could provide a significant advantage in treating complex diseases where single-target therapies have shown limited efficacy.

Despite these promising results, challenges remain in the development of 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide as a therapeutic agent. Issues such as off-target effects, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Current efforts are focused on designing derivatives with improved selectivity and safety profiles.

In conclusion, the compound 1-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 1040634-50-1) represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies will likely explore its potential in combination therapies and its applicability across a broader range of diseases. The continued investigation of this compound underscores the importance of innovative chemical entities in advancing modern medicine.